2-(4-ethylphenoxy)-N-(1-propyl-4-piperidinyl)butanamide

• IUPAC Name: 2-(4-ethylphenoxy)-N-(1-propylpiperidin-4-yl)butanamide
• InChI: InChI=1S/C20H32N2O2/c1-4-13-22-14-11-17(12-15-22)21-20(23)19(6-3)24-18-9-7-16(5-2)8-10-18/h7-10,17,19H,4-6,11-15H2,1-3H3,(H,21,23)
• InChI Key: HKYHQJWZEBVXRH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)NC(=O)C(CC)OC2=CC=C(C=C2)CC
• Molecular Formula: C20H32N2O2
• DSSTOX Substance ID: DTXSID101205715
• Molecular Weight: 332.5 g/mol
• CAS RN: 959239-31-7

Description

2-(4-ethylphenoxy)-N-(1-propyl-4-piperidinyl)butanamide, also known as A-836,339, is a synthetic cannabinoid receptor agonist. It is a member of the butanamide class of compounds that act on the cannabinoid receptor system. The cannabinoid receptor system is involved in various physiological processes, including pain sensation, appetite, and mood regulation. The purpose of

Mechanism of Action

2-(4-ethylphenoxy)-N-(1-propyl-4-piperidinyl)butanamide acts as a cannabinoid receptor agonist, specifically targeting the CB1 receptor. The CB1 receptor is primarily found in the central nervous system and is involved in the regulation of various physiological processes, including pain sensation, appetite, and mood regulation. Activation of the CB1 receptor by this compound leads to the release of various neurotransmitters, such as dopamine and serotonin, which are involved in mood regulation.
Biochemical and Physiological Effects:
Activation of the CB1 receptor by this compound leads to various biochemical and physiological effects. These include pain relief, appetite stimulation, and mood regulation. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-ethylphenoxy)-N-(1-propyl-4-piperidinyl)butanamide in lab experiments is its high selectivity for the CB1 receptor, which allows for more precise investigation of the role of the cannabinoid receptor system in different physiological processes. However, one limitation is the potential for off-target effects, which can lead to inaccurate results.

Future Directions

There are several future directions for research involving 2-(4-ethylphenoxy)-N-(1-propyl-4-piperidinyl)butanamide. One direction is to investigate its potential therapeutic benefits in the treatment of various diseases, such as multiple sclerosis and cancer. Another direction is to investigate the effects of long-term use of cannabinoid receptor agonists on the brain and other physiological processes. Additionally, further research is needed to investigate the potential for off-target effects and to develop more selective cannabinoid receptor agonists.

Synthesis Methods

The synthesis of 2-(4-ethylphenoxy)-N-(1-propyl-4-piperidinyl)butanamide involves the reaction between 4-ethylphenol and 1-bromo-4-(propylamino)butane in the presence of a base, such as potassium carbonate. The resulting intermediate is then treated with N,N-diisopropylethylamine and 2-chloro-1-(4-ethylphenoxy)butane to yield the final product.

Scientific Research Applications

2-(4-ethylphenoxy)-N-(1-propyl-4-piperidinyl)butanamide has been used in various scientific research studies to investigate the role of the cannabinoid receptor system in different physiological processes. For example, it has been used to study the effects of cannabinoid receptor activation on pain sensation, anxiety, and depression. It has also been used to investigate the potential therapeutic benefits of cannabinoid receptor agonists in the treatment of various diseases, such as multiple sclerosis and cancer.